Cas no 1248474-63-6 (3-(2,4,6-trimethylphenyl)methoxypropan-1-amine)

• Product Name: 3-(2,4,6-trimethylphenyl)methoxypropan-1-amine
• CAS No: 1248474-63-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6060068
• PubChem ID: 62549301
• Update Time: 2025-10-28

3-(2,4,6-trimethylphenyl)methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-[(2,4,6-trimethylphenyl)methoxy]-
• 3-((2,4,6-Trimethylbenzyl)oxy)propan-1-amine
• 3-(2,4,6-trimethylphenyl)methoxypropan-1-amine
• EN300-1826727
• 3-[(2,4,6-trimethylphenyl)methoxy]propan-1-amine
• AKOS011840328
• CS-0286757
• 1248474-63-6

• Inchi： 1S/C13H21NO/c1-10-7-11(2)13(12(3)8-10)9-15-6-4-5-14/h7-8H,4-6,9,14H2,1-3H3
• InChI Key： FBSLLIINQLYFKA-UHFFFAOYSA-N
• SMILES： C(N)CCOCC1=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 324.6±37.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 3-(2,4,6-trimethylphenyl)methoxypropan-1-amine

Comprehensive Overview of 3-(2,4,6-trimethylphenyl)methoxypropan-1-amine (CAS No. 1248474-63-6)

3-(2,4,6-trimethylphenyl)methoxypropan-1-amine (CAS No. 1248474-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trimethylphenyl moiety and methoxypropan-1-amine chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for precision medicine.

The compound's CAS No. 1248474-63-6 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern synthetic chemistry. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, a hot topic due to the rising prevalence of neurological disorders. Its lipophilic properties, attributed to the 2,4,6-trimethylphenyl group, enhance membrane permeability—a critical factor for blood-brain barrier (BBB) penetration, a key challenge in CNS drug design.

In agrochemical applications, 3-(2,4,6-trimethylphenyl)methoxypropan-1-amine serves as a precursor for crop protection agents. With global concerns over food security and sustainable agriculture, this compound's potential to yield eco-friendly pesticides aligns with industry trends. Its stability under varying pH conditions makes it suitable for formulations targeting soil-borne pathogens, a frequent search term among agricultural researchers.

From a synthetic perspective, the compound's amine functionality allows for diverse derivatization, enabling the creation of combinatorial libraries—a technique widely adopted in high-throughput screening (HTS). This adaptability resonates with the pharmaceutical industry's shift toward AI-driven drug discovery, where modular compounds like this are invaluable for machine learning-based molecular modeling.

Environmental and regulatory considerations further underscore its appeal. Unlike traditional amines, 3-(2,4,6-trimethylphenyl)methoxypropan-1-amine exhibits lower volatility, reducing VOC emissions—a priority in green chemistry initiatives. Analytical methods such as HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity, addressing the demand for quality control in fine chemicals.

In conclusion, CAS No. 1248474-63-6 represents a nexus of innovation across multiple disciplines. Its structural elegance and functional versatility position it at the forefront of next-generation therapeutics and sustainable agrochemicals, making it a compound of enduring scientific and industrial interest.